Cas no 2035001-69-3 ((2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2035001-69-3
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.4313
• CID: 5354887
• Update Time: 2025-07-21

(2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (E)-1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C17H20N4O2S/c1-20(2)15-10-18-11-16(19-15)23-13-7-8-21(12-13)17(22)6-5-14-4-3-9-24-14/h3-6,9-11,13H,7-8,12H2,1-2H3/b6-5+
• InChI Key： PYOPKRGWORAJIG-AATRIKPKSA-N
• SMILES： S1C([H])=C([H])C([H])=C1/C(/[H])=C(\[H])/C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C(N(C([H])([H])[H])C([H])([H])[H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 2
• Topological Polar Surface Area: 86.8

Additional information on (2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 2035001-69-3)

(2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2035001-69-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a conjugated system involving a prop-2-enone moiety, which is flanked by a pyrrolidinyl group and a thiophenyl substituent. The presence of these heterocyclic rings, combined with the dimethylamino and pyrazinyl functional groups, suggests that this molecule may possess interesting electronic and steric properties. These features are often exploited in the design of bioactive molecules, as they can influence both the solubility and the binding affinity of the compound to biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound in question has been studied for its potential role in modulating various cellular processes, including inflammation, neurotransmitter release, and cell signaling. The pyrrolidinyl moiety, in particular, is known to be a common pharmacophore in many drugs used to treat neurological disorders, while the thiophenyl group can contribute to the compound's overall stability and bioavailability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the [6-(dimethylamino)pyrazin-2-yl]oxy group into the pyrrolidinone core is particularly challenging due to the sensitivity of the nitrogen atoms to various reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high efficiency. These methods not only enhance the yield but also minimize unwanted side products, which is crucial for pharmaceutical applications.

The pharmacological profile of (2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one has been evaluated through both in vitro and in vivo studies. Initial assays have shown that this compound exhibits significant activity against certain enzymes and receptors involved in disease pathways. For instance, it has demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, preclinical studies have indicated potential benefits in models of pain and neurodegeneration.

The molecular interactions between this compound and its biological targets are being further investigated using computational chemistry techniques. Molecular docking simulations have provided valuable insights into how the various functional groups contribute to binding affinity and specificity. These studies have helped refine the structure of the molecule to enhance its pharmacological properties. By understanding these interactions at a molecular level, researchers can design more effective derivatives with improved therapeutic profiles.

The development of novel drug candidates often involves collaboration between synthetic chemists, medicinal chemists, and biologists. The synthesis of (2E)-1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a prime example of how interdisciplinary approaches can lead to significant advancements in drug discovery. The compound's unique structure offers a rich scaffold for further modifications, allowing researchers to explore new therapeutic avenues.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring its potential as a lead molecule for new drugs. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases. The integration of cutting-edge synthetic methodologies with advanced pharmacological assays ensures that such molecules will remain at the forefront of pharmaceutical research.